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Compound of Interest

Compound Name: Inositol hexanitrate

CAS No.: 7332-16-3

Cat. No.: B15126995

Get Quote

Application Note: Inositol Hexanitrate
Topic: Characterization and Safety Considerations for Inositol Hexanitrate in a Research

Context

Audience: Researchers, scientists, and drug development professionals.

Introduction
Inositol hexanitrate is a fully nitrated derivative of myo-inositol, a carbocyclic sugar alcohol.

The nitration process substitutes all six hydroxyl groups with nitrate esters.[1] While the starting

material, inositol, is a common and biologically important molecule, the resulting hexanitrate

possesses fundamentally different properties. Research literature and patents classify inositol
hexanitrate as a high explosive, with applications in dynamite and blasting compositions.[2] Its

chemical cousin, mannitol hexanitrate, derived from the sugar alcohol mannitol, is a well-

documented powerful and sensitive secondary explosive used in detonators.[3]

WARNING: The synthesis of inositol hexanitrate involves the use of strong nitrating agents

and results in the formation of a highly energetic, sensitive, and dangerous explosive material.
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This procedure should not be attempted in a standard laboratory setting. The synthesis,

handling, and purification of such materials require specialized facilities, equipment, and

extensive safety protocols designed for working with high explosives. This document does not

provide a protocol for synthesis or purification due to the extreme hazards involved. Instead, it

serves to educate researchers on the nature of the compound and outlines the principles of

hazard assessment required for such materials.

Chemical Principles of Synthesis
From an academic perspective, the synthesis of inositol hexanitrate is an esterification

reaction. Myo-inositol is treated with a powerful nitrating mixture, typically a combination of

concentrated nitric acid and concentrated sulfuric acid. The sulfuric acid acts as a catalyst,

protonating the nitric acid to form the highly reactive nitronium ion (NO₂⁺), which is the active

electrophile in the reaction. Each of the six hydroxyl groups on the inositol ring acts as a

nucleophile, attacking a nitronium ion to form a nitrate ester, with the loss of a water molecule

for each group substituted. The complete reaction yields the hexanitrate ester.

Hazard Analysis and Safety Protocols
The primary hazard associated with inositol hexanitrate is its potential to detonate.

Polynitrated organic esters are known for their sensitivity to shock, friction, and heat.[3] Any

researcher considering work with such compounds must prioritize a thorough hazard

assessment.

Mandatory Safety Protocols for Energetic Materials
Risk Assessment: Before any work is considered, a comprehensive risk assessment must be

performed. This includes a literature review of the compound and its analogs (e.g., mannitol

hexanitrate, nitroglycerin), evaluation of its explosive properties (sensitivity, detonation

velocity), and identification of all potential ignition sources.

Specialized Facilities: Work must be conducted in a laboratory specifically designed for

handling explosives. This includes features like blast shields, reinforced structures, minimal

quantities of stored materials, and remote operation capabilities.

Personal Protective Equipment (PPE): Standard PPE is insufficient. Fire-retardant lab coats,

blast shields, and face shields are mandatory. Hearing protection is also critical. All PPE
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should be made from anti-static materials.[4][5]

Quantity Limitation: Only the absolute minimum quantity of material required for analysis

should be handled at any one time. Milligram-scale work is the standard.

Ignition Source Control: All sources of ignition must be eliminated. This includes static

electricity (grounding straps for personnel and equipment are essential), sparks from metal

tools (use non-sparking tools made of beryllium-copper or other suitable alloys), and heat.

Reactions should be conducted in equipment designed to prevent localized heating.[5][6]

Handling Procedures:

Never scrape or grind the material.

Avoid confinement of the material.

Use smooth glass or ceramic equipment to minimize friction.

All transfers should be done gently, for example, by washing with a suitable solvent rather

than scraping.

Waste Disposal: Disposal of energetic materials requires specialized procedures. Waste

must be treated as explosive and disposed of according to institutional and federal

regulations, typically through a licensed explosive ordnance disposal (EOD) service. Do not

mix with other chemical waste streams.

Data Presentation: Properties of Related Energetic
Compounds
To provide context on the potential hazards of inositol hexanitrate, the table below

summarizes the properties of the analogous compound, mannitol hexanitrate, and the well-

known explosive, nitroglycerin.
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Property
Mannitol Hexanitrate
(MHN)

Nitroglycerin (NG)

Chemical Formula C₆H₈N₆O₁₈ C₃H₅N₃O₉

Molar Mass 452.15 g/mol 227.09 g/mol

Oxygen Balance +7.1% +3.5%

Detonation Velocity 8260 m/s 7700 m/s

Shock Sensitivity
High; more sensitive than

PETN
Very High

Friction Sensitivity High; comparable to PETN Very High

Primary Use Detonators, Blasting Caps Dynamite, Propellants

Data sourced from publicly

available explosives databases

and literature, including

Wikipedia for Mannitol

Hexanitrate.[3]

Mandatory Visualization
The following diagrams illustrate the critical thought process and workflow required before

undertaking any research involving a potentially energetic material like inositol hexanitrate.
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Phase 1: Preliminary Assessment

Phase 2: Go/No-Go Decision

Phase 3: Protocol Development & Execution

Identify Compound
(e.g., Inositol Hexanitrate)

Literature Review:
- Search for explosive properties
- Identify analogous compounds

- Check stability data

Initial Hazard Identification:
Is it a known or potential

energetic material?

Proceed with Research?

STOP WORK
Inadequate facilities or expertise.

Seek alternative compound.

No

PROCEED WITH CAUTION
Specialized expertise and

facilities are required.

Yes

Develop Specialized SOPs:
- Remote handling

- Non-sparking tools
- Anti-static procedures
- Emergency response

Prepare & Inspect Facility:
- Blast shields
- Grounding
- Ventilation

Execute Experiment:
- Minimal quantities (mg-scale)

- Constant monitoring

Specialized Waste Disposal

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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